Cas no 832099-19-1 (Thiourea, [(4-phenoxyphenyl)methyl]-)

• Product Name: Thiourea, [(4-phenoxyphenyl)methyl]-
• CAS No: 832099-19-1
• MF: C₁₄H₁₄N₂OS
• MW: 258.338761806488
• CID: 676587
• PubChem ID: 5277347
• Update Time: 2025-04-19

Thiourea, [(4-phenoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Thiourea, [(4-phenoxyphenyl)methyl]-
• (4-phenoxyphenyl)methylthiourea
• Thiourea, N-[(4-phenoxyphenyl)methyl]-
• DTXSID00415039
• 832099-19-1
• SCHEMBL3427560

• Inchi： 1S/C14H14N2OS/c15-14(18)16-10-11-6-8-13(9-7-11)17-12-4-2-1-3-5-12/h1-9H,10H2,(H3,15,16,18)
• InChI Key： VTJGIHFDKNNRLZ-UHFFFAOYSA-N
• SMILES： S=C(N)NCC1C=CC(=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 258.08268425g/mol
• Monoisotopic Mass: 258.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.4Ų